Cas no 754959-55-2 (methyl 2-3-(aminomethyl)phenylacetate)
754959-55-2 structure
Product Name:methyl 2-3-(aminomethyl)phenylacetate
CAS No:754959-55-2
MF:C10H13NO2
MW:179.215722799301
CID:2147231
PubChem ID:21185372
Update Time:2025-04-21
methyl 2-3-(aminomethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(aminomethyl)phenylacetate
- methyl 2-3-(aminomethyl)phenylacetate
- SCHEMBL5046679
- TQP1702
- DB-297902
- EN300-1271927
- 754959-55-2
- methyl 2-(3-(aminomethyl)phenyl)acetate
- methyl 2-[3-(aminomethyl)phenyl]acetate
-
- Inchi: 1S/C10H13NO2/c1-13-10(12)6-8-3-2-4-9(5-8)7-11/h2-5H,6-7,11H2,1H3
- InChI Key: SODIELMLQMRCBL-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=CC=C(CN)C=1)=O
Computed Properties
- Exact Mass: 179.09500
- Monoisotopic Mass: 179.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- PSA: 52.32000
- LogP: 1.56110
methyl 2-3-(aminomethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1271927-0.05g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 0.05g |
$768.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-0.1g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 0.1g |
$804.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-0.25g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 0.25g |
$840.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-0.5g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 0.5g |
$877.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-1.0g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 1g |
$914.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-2.5g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 2.5g |
$1791.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-5.0g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 5g |
$2650.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-10.0g |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 10g |
$3929.0 | 2023-05-25 | ||
| Enamine | EN300-1271927-50mg |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 50mg |
$504.0 | 2023-10-02 | ||
| Enamine | EN300-1271927-100mg |
methyl 2-[3-(aminomethyl)phenyl]acetate |
754959-55-2 | 100mg |
$528.0 | 2023-10-02 |
methyl 2-3-(aminomethyl)phenylacetate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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